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Compound of Interest

Compound Name: Vanoxerine

Cat. No.: B1584691 Get Quote

This document provides essential safety and logistical information for the proper handling and

disposal of Vanoxerine (also known as GBR-12909), a potent and selective dopamine

reuptake inhibitor. The following procedures are intended for researchers, scientists, and drug

development professionals to ensure safe laboratory operations and environmental protection.

Vanoxerine Identification and Properties
Vanoxerine is a piperazine derivative investigated for various pharmacological applications.[1]

Understanding its chemical and physical properties is fundamental to safe handling.

Property Value Source(s)

IUPAC Name

1-[2-[bis(4-

fluorophenyl)methoxy]ethyl]-4-

(3-phenylpropyl)piperazine

[1][2]

Synonyms
GBR-12909, Vanoxerine

dihydrochloride
[3][4][5]

CAS Number
67469-69-6 (free base),

67469-78-7 (dihydrochloride)
[2][5]

Molecular Formula C₂₈H₃₂F₂N₂O [2]

Molecular Weight
450.56 g/mol (free base),

523.49 g/mol (dihydrochloride)
[3][6]

Dopamine Uptake Kᵢ 1 nM [4]
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Hazard Profile and Safety Precautions
Vanoxerine presents several hazards that necessitate careful handling and the use of

appropriate personal protective equipment (PPE).[5][6]

GHS Hazard Classification:

Acute Oral Toxicity (Category 4): Harmful if swallowed (H302).[5][6]

Skin Irritation (Category 2): Causes skin irritation (H315).[5]

Serious Eye Irritation (Category 2A): Causes serious eye irritation (H319).[5]

Respiratory Irritation (Category 3): May cause respiratory irritation (H335).[5]

Aquatic Hazard (Acute & Chronic, Category 1): Very toxic to aquatic life with long-lasting

effects (H410).[6]

Handling and Personal Protective Equipment (PPE):

Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood.[5]

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use safety glasses with side-shields or chemical goggles.[5]

Body Protection: Wear a lab coat or other protective clothing.[5]

Respiratory Protection: If dusts are generated, a respirator is required.

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work

area.[5][6]

Spill Management Protocol
In the event of a spill, immediate and appropriate action is critical to prevent exposure and

environmental contamination.

Evacuate: Evacuate non-essential personnel from the immediate area.
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Ventilate: Ensure the area is well-ventilated.

Containment: Prevent further leakage or spillage. Do not allow the chemical to enter drains

or water courses.[5]

PPE: Don full personal protective equipment as described above before approaching the

spill.

Clean-up:

Solid Spills: Carefully sweep or scoop up the material, avoiding dust generation. Place into

a suitable, labeled container for disposal.

Liquid Spills: Absorb with an inert material (e.g., sand, vermiculite) and place in a sealed

container for disposal.

Decontamination: Clean the affected area thoroughly.

Disposal: Dispose of all contaminated materials as hazardous waste according to the

procedures outlined below.

Vanoxerine Disposal Procedures
Due to its toxicity profile, particularly its high toxicity to aquatic life, Vanoxerine must be

disposed of as hazardous chemical waste.[6] Standard laboratory procedures for

pharmaceutical waste should be followed.

Step-by-Step Disposal Protocol:

Waste Identification: All materials contaminated with Vanoxerine, including expired or

unused product, contaminated labware (e.g., vials, pipette tips), and spill clean-up materials,

must be treated as hazardous waste.

Segregation and Containment:

Collect all Vanoxerine waste in a dedicated, properly sealed, and clearly labeled

hazardous waste container.[7]
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For liquid waste, use a leak-proof container. For solid waste, use a container that prevents

dust release.[8]

Do not mix Vanoxerine waste with other incompatible waste streams. Vanoxerine is

incompatible with strong acids, alkalis, and strong oxidizing/reducing agents.[5][6]

Labeling: The waste container must be labeled clearly as "Hazardous Waste" and include the

chemical name "Vanoxerine," its associated hazards (e.g., "Toxic," "Environmental Hazard"),

and the accumulation start date.

Storage: Store the sealed waste container in a designated, secure, and well-ventilated

secondary containment area, away from incompatible materials, while awaiting pickup.

Final Disposal:

Arrange for disposal through a licensed and approved hazardous waste disposal

contractor.[6]

The recommended method of disposal for hazardous pharmaceutical waste is high-

temperature incineration.[7]

Never dispose of Vanoxerine down the drain or in the regular trash, as this can lead to

significant environmental contamination.[6]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Vanoxerine waste in a laboratory setting.
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Vanoxerine Disposal Workflow

Vanoxerine Waste Generated
(e.g., Unused Product, Contaminated Labware, Spill Debris)

Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Segregate Waste

Is waste liquid or solid?

Step 3a: Place in a sealed,
labeled solid hazardous waste container.

Solid

Step 3b: Place in a leak-proof,
labeled liquid hazardous waste container.

Liquid

Step 4: Store in Designated
Secondary Containment Area

Step 5: Arrange Pickup by
Licensed Waste Contractor

Final Disposal Method:
High-Temperature Incineration

Click to download full resolution via product page

Caption: Workflow for the safe segregation and disposal of Vanoxerine.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1584691?utm_src=pdf-body-img
https://www.benchchem.com/product/b1584691?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584691?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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